5-[4'-(Azidomethyl)[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole

• Molecular Formula: C33H25N7
• Molecular Weight: 519.6 g/mol
• IUPAC Name: 5-[2-[4-(azidomethyl)phenyl]phenyl]-1-trityltetrazole
• InChI: InChI=1S/C33H25N7/c34-37-35-24-25-20-22-26(23-21-25)30-18-10-11-19-31(30)32-36-38-39-40(32)33(27-12-4-1-5-13-27,28-14-6-2-7-15-28)29-16-8-3-9-17-29/h1-23H,24H2
• InChI Key: XNDCMKLLHJBRMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C(=NN=N4)C5=CC=CC=C5C6=CC=C(C=C6)CN=[N+]=[N-]
• CAS No.: 124806-66-2

Description

5-[4’-(Azidomethyl)[1,1’-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole, also known as AZBT, is a certified reference material and pharmaceutical secondary standard. It has the linear formula C14H11N7. This compound is used in pharmaceutical research and for quality control testing.

Mechanism of Action

The mechanism of action for 5-[4’-(Azidomethyl)[1,1’-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole is not specified in the search results. It’s worth noting that the mechanism of action for a compound can depend on its intended use, which in this case is as a reference material in pharmaceutical research.

Safety and Hazards

The compound is classified as a mutagen (Muta. 2) and is labeled with the GHS08 pictogram. The hazard statements include H341, and the precautionary statements include P201, P202, P280, P308 + P313, P405, and P501. It’s important to handle this compound with care and follow all safety guidelines.

Synthesis routes and methods

Procedure details

To a stirred suspension of 11.15 g (20 mmole) of 5-[4'-(bromomethyl)biphenyl-2-yl]-N-trityltetrazole [P. E. Aldrich, M. E. Pierce, and J. J. V. Duncia, European Patent Application 291,969 (1988)]in 55 ml of dry DMSO was added 1.23 g (25 mmole) of freshly pulverized lithium azide, and the mixture was stirred at room temperature under N2. Within a few minutes virtually all of the solid had dissolved, accompanied by a mild exotherm, and this was followed immediately by precipitation of product. After 4 hours the solid was collected on a filter and washed with some methanol, then with a relatively large volume of H2O, and finally again with methanol. The solid was air-dried overnight and-then dried further in a vacuum oven at 70° C. (<1 mm) to give 8.60 g (83%) of white crystals, mp 139°-140.5° C. dec., satisfactory purity by TLC (9:1 hexane-ethyl acetate) for use in the next step. From the combined filtrate and washes was recovered a less pure second crop (1.68 g of cream-colored crystals, mp 129°-132° C. dec.), which was also usable in the next step. Mass spectrum (FAB) m/e 243 (trityl cation); IR (Nujol) 2100 cm-1.